methyl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate
Overview
Description
Methyl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate, also known as AMB-FUBINACA, is a synthetic cannabinoid that is commonly used in scientific research. This compound belongs to the benzofuran class of synthetic cannabinoids and has been found to have potent effects on the endocannabinoid system.
Mechanism of Action
Methyl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate exerts its effects on the body by binding to the CB1 and CB2 receptors in the endocannabinoid system. This compound has been found to have high affinity for both receptors, which results in potent agonist activity. The activation of these receptors leads to a wide range of physiological and behavioral effects, including analgesia, sedation, and euphoria.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects on the body. This compound has been shown to have potent analgesic effects, which makes it a potential candidate for the treatment of chronic pain. This compound has also been found to have sedative effects, which makes it a potential candidate for the treatment of anxiety and insomnia. Additionally, this compound has been found to have euphoric effects, which makes it a potential candidate for recreational use.
Advantages and Limitations for Lab Experiments
Methyl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate has several advantages for use in lab experiments. This compound is highly potent, which means that it can be used in low concentrations to achieve the desired effects. Additionally, this compound is stable and easy to handle, which makes it a convenient compound for lab experiments. However, there are also limitations to the use of this compound in lab experiments. This compound is highly lipophilic, which means that it can accumulate in fatty tissues and organs. This can lead to long-term toxicity and adverse effects on the body.
Future Directions
There are several future directions for the research and development of methyl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate. One potential direction is the development of new analogs and derivatives of this compound. These analogs and derivatives could be used to study the effects of synthetic cannabinoids on the body and to develop new treatments for a variety of medical conditions. Another potential direction is the study of the long-term effects of this compound on the body. This could help to identify potential risks and adverse effects associated with the use of this compound. Finally, the development of new methods for the synthesis and purification of this compound could help to improve the efficiency and safety of lab experiments.
Scientific Research Applications
Methyl 5-(acetyloxy)-2-methyl-1-benzofuran-3-carboxylate has been widely used in scientific research to study the endocannabinoid system and its effects on the body. This compound has been found to have potent agonist activity at the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system. This compound has also been used to study the effects of synthetic cannabinoids on the brain and behavior.
properties
IUPAC Name |
methyl 5-acetyloxy-2-methyl-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O5/c1-7-12(13(15)16-3)10-6-9(18-8(2)14)4-5-11(10)17-7/h4-6H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMIWFWKYKIOEIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-butanone O-[4-amino-6-(dimethylamino)-1,3,5-triazin-2-yl]oxime](/img/structure/B3920888.png)
![3-[4-(dimethylamino)phenyl]acrylaldehyde (3-methyl-1,3-benzothiazol-2(3H)-ylidene)hydrazone](/img/structure/B3920889.png)
![4-[(1,3-benzodioxol-5-ylmethylene)amino]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione](/img/structure/B3920894.png)
![ethyl N-[3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]leucinate](/img/structure/B3920917.png)
![2-methoxyethyl 5-[(2,5-dimethylbenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate](/img/structure/B3920923.png)
![2-(2-{4-[3-(4-fluorophenyl)acryloyl]-1-piperazinyl}ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione](/img/structure/B3920930.png)
![7-(3-methoxybenzyl)-2-(4-methylpentanoyl)-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B3920949.png)
![methyl 5-(4-isopropylphenyl)-7-methyl-3-oxo-2-(3-pyridinylmethylene)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B3920974.png)
![1-(4-ethylphenyl)-5-[3-(2-furyl)-2-propen-1-ylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B3920981.png)
![ethyl 2-(4-fluorobenzylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B3920990.png)